3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide

• Molecular Formula: C18H17ClFNO3S
• Molecular Weight: 381.8 g/mol
• IUPAC Name: 3-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C18H17ClFNO3S/c19-15-3-1-2-14(10-15)18(22)21(17-8-9-25(23,24)12-17)11-13-4-6-16(20)7-5-13/h1-7,10,17H,8-9,11-12H2
• InChI Key: IEEHPMAPAJFHOA-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)Cl

Description

3-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide is a benzamide derivative featuring a sulfone-containing tetrahydrothiophene ring and a 4-fluorobenzyl group. Such benzamide derivatives are frequently explored in medicinal chemistry for their structural diversity and capacity to engage in hydrogen bonding and π-system interactions, which influence solubility, crystallinity, and biological activity .

Biological Activity

3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its biological properties, including its synthesis, mechanisms of action, and efficacy against various biological targets.

Chemical Structure and Properties

The molecular formula of 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide is $C_{16}H_{16}ClFN_2O_2S$, with a molecular weight of approximately 348.83 g/mol. The compound features a chloro group, a fluorobenzyl moiety, and a dioxothiophene ring, contributing to its unique pharmacological profile.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including halogenation and amide formation. The synthetic route can be optimized for yield and purity through various reaction conditions and purification methods.

Antimicrobial Activity

Research indicates that compounds similar to 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide exhibit significant antimicrobial properties. For instance, benzamides have been shown to possess activity against various pathogens, including bacteria and fungi.

• Table 1: Antimicrobial Activity of Related Compounds
  | Compound | Target Organism | Minimum Inhibitory Concentration (MIC) |
  |----------|----------------|----------------------------------------|
  | Compound A | E. coli | 32 µg/mL |
  | Compound B | S. aureus | 16 µg/mL |
  | Compound C | C. albicans | 8 µg/mL |

Antiparasitic Activity

Studies have highlighted the potential of benzamide derivatives in treating parasitic infections. For example, certain analogs have demonstrated efficacy against Plasmodium falciparum, the causative agent of malaria.

• Case Study: Efficacy Against Plasmodium falciparum
  In a study assessing the antimalarial activity of benzamide derivatives, it was found that modifications in the structure significantly influenced their potency. Compounds with the dioxothiophene moiety showed enhanced activity compared to their simpler counterparts.

Insecticidal Activity

The compound has also been evaluated for its insecticidal properties. Preliminary bioassays indicate that it can effectively target agricultural pests:

• Table 2: Insecticidal Activity
  | Compound | Target Pest | Lethal Concentration (LC50) |
  |----------|---------------------|------------------------------|
  | Compound D | Mythimna separate | 50 mg/L |
  | Compound E | Helicoverpa armigera| 25 mg/L |

The biological activity of 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide is thought to involve multiple mechanisms:

• Inhibition of Enzymatic Pathways : Similar compounds have been shown to inhibit key enzymes in pathogens.
• Disruption of Membrane Integrity : Some studies suggest that these compounds can disrupt cell membranes in bacteria and fungi.

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the compound's potential as an antimicrobial agent. Research indicates that compounds similar to 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide exhibit significant antibacterial and antifungal properties. For instance, a study showed that certain benzamide derivatives demonstrated comparable efficacy to established antibiotics against various bacterial strains, including Staphylococcus aureus and Klebsiella pneumoniae .

Anticancer Activity

The compound has also been investigated for its anticancer properties. In vitro studies have shown that related compounds exhibit cytotoxic effects against cancer cell lines. For example, a series of benzamide analogues were tested against human colorectal carcinoma cells, revealing that some derivatives had lower IC50 values than standard chemotherapeutic agents like 5-fluorouracil, indicating enhanced potency .

Case Study 1: Antibacterial Efficacy

A recent study synthesized several benzamide derivatives and evaluated their antibacterial activity. Among these, one derivative showed an MIC (Minimum Inhibitory Concentration) of 5.19 µM against S. aureus, indicating strong antibacterial potential . This suggests that modifications to the benzamide structure can significantly enhance antimicrobial activity.

Case Study 2: Anticancer Screening

Another investigation focused on the anticancer activity of synthesized analogues of benzamides against HCT116 colorectal cancer cells. The most potent analogue exhibited an IC50 of 4.12 µM, outperforming standard treatments . This highlights the therapeutic promise of compounds with similar structural features to 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide can be contextualized against analogous benzamide derivatives. Key comparisons are outlined below:

Table 1: Structural Comparison of Selected Benzamide Derivatives

Compound Name	Substituent Modifications	Molecular Weight (g/mol)	Notable Features	Reference
3-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide (Target)	3-Cl, 4-F-benzyl, tetrahydrothiophene-1,1-dioxide	~407.9*	Sulfone group enhances polarity; fluorine improves bioavailability.
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-3-fluoro-N-(4-methylphenyl)benzamide	3-F, 4-CH3-phenyl, tetrahydrothiophene-1,1-dioxide	Not reported	Methyl group increases steric bulk; fluorine alters electronic properties.
3-Chloro-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide	3-Cl, 4-(Et2N)-benzyl, tetrahydrothiophene-1,1-dioxide	~449.4*	Diethylamino group introduces basicity; impacts solubility and receptor binding.
3-Chloro-N-(2-chloro-6-fluorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide	3-Cl, 2-Cl-6-F-benzyl, tetrahydrothiophene-1,1-dioxide	Not reported	Halogen-rich substituents may enhance halogen bonding interactions.
N-Benzyl-4-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-nitrobenzamide	4-Cl, 3-NO2, benzyl, tetrahydrothiophene-1,1-dioxide	408.86	Nitro group increases electron-withdrawing effects; impacts reactivity.

*Molecular weights estimated based on structural formulas.

Key Findings from Comparative Analysis

Substituent Effects on Polarity and Solubility The sulfone group in the tetrahydrothiophene ring enhances polarity across all analogs, improving aqueous solubility compared to non-sulfonated derivatives . Fluorine substitution (e.g., 4-fluorobenzyl in the target vs. 4-methylphenyl in ) reduces metabolic degradation due to fluorine’s electronegativity and small atomic radius .

Electron-withdrawing groups (e.g., nitro in ) stabilize negative charges but may reduce nucleophilic reactivity .

Crystallinity and Packing Behavior

• Related benzamides (e.g., ) exhibit hydrogen-bonded networks (N–H···O, C–H···O) and π-stacking interactions, which stabilize crystal lattices. The target compound likely adopts similar packing motifs due to its sulfone and benzamide functionalities .

Halogenation patterns (Cl, F) are critical for bioactivity in such systems .

Preparation Methods

Synthesis of 3-Chlorobenzoic Acid Derivatives

The benzamide backbone originates from 3-chlorobenzoic acid. In one approach, methyl 2-chloro-5-iodobenzoate undergoes cyanation using CuCN and l-proline in DMF at 70–100°C to yield methyl 2-chloro-5-cyanobenzoate (79% yield). Subsequent hydrolysis with hydroxylamine hydrochloride generates the oxime intermediate, critical for cyclization reactions.

Amidation Strategies

Amidation forms the core C(=O)N bond. Two pathways are prevalent:

Direct Coupling Using Carbodiimide Reagents

Activation of 3-chlorobenzoic acid with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCl) and hydroxybenzotriazole (HOBt) in dichloromethane facilitates coupling with N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)amine. This method, adapted from PD-1/PD-L1 antagonist syntheses, achieves moderate yields (50–65%) but requires rigorous purification to remove urea byproducts.

Acid Chloride Intermediate

Conversion of 3-chlorobenzoic acid to its acid chloride using thionyl chloride (SOCl₂) under reflux, followed by reaction with the amine in tetrahydrofuran (THF) and triethylamine (Et₃N), improves yields to 70–75%. Excess amine (1.2 equiv) ensures complete consumption of the acid chloride, minimizing dimerization.

Tetrahydrothiophene Oxidation

The tetrahydrothiophene ring is oxidized to a 1,1-dioxide using hydrogen peroxide (H₂O₂) in acetic acid at 60°C for 12 hours. Alternative oxidants like meta-chloroperbenzoic acid (mCPBA) in dichloromethane at 0°C to room temperature achieve higher selectivity (90% yield), though cost and safety considerations favor H₂O₂ for scale-up.

Characterization and Analytical Validation

Spectroscopic Confirmation

• ¹H NMR (500 MHz, DMSO-d₆): δ 8.13 (d, J = 2.0 Hz, 1H, ArH), 7.85 (dd, J = 8.5, 2.0 Hz, 1H, ArH), 4.62 (s, 2H, CH₂-F), 3.89–3.78 (m, 2H, tetrahydrothiophene-SO₂), 3.02–2.95 (m, 2H, tetrahydrothiophene-SO₂).

• IR : Peaks at 1685 cm⁻¹ (C=O stretch), 1320 cm⁻¹ (S=O symmetric), 1145 cm⁻¹ (S=O asymmetric).

Chromatographic Purity

Reverse-phase HPLC (C18 column, 70:30 acetonitrile/water, 1.0 mL/min) confirms ≥98% purity. Residual solvents (THF, DMF) are quantified via GC-MS, adhering to ICH Q3C guidelines.

Comparative Analysis of Synthetic Routes

Parameter	Acid Chloride Route	Carbodiimide Route
Yield	75%	65%
Reaction Time	6 hours	12 hours
Byproducts	HCl, SO₂	Urea derivatives
Scalability	High	Moderate
Cost per Gram	$12.50	$18.20

The acid chloride route offers superior yield and scalability, though it generates corrosive HCl gas. The carbodiimide method, while milder, incurs higher costs due to reagent prices.

Industrial-Scale Considerations

Solvent Selection

Switching from THF to 2-methyltetrahydrofuran (2-MeTHF) improves environmental metrics (biodegradability, lower toxicity) without compromising yield.

Continuous Flow Oxidation

A plug-flow reactor with H₂O₂ and tungsten carbide catalysts achieves 95% conversion in 30 minutes at 100°C, reducing oxidation time from 12 hours to <1 hour .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)benzamide, and how can purity be ensured?

• Methodology : Multi-step synthesis typically involves coupling the benzamide core with the tetrahydrothiophene sulfone and 4-fluorobenzyl moieties. Key steps include:

• Amide bond formation : Use coupling agents like EDC/HOBt or DCC under inert conditions to minimize side reactions.
• Sulfone introduction : Oxidize tetrahydrothiophene derivatives (e.g., using H₂O₂ or mCPBA) to ensure complete 1,1-dioxidation.
• Purification : Employ column chromatography (silica gel, gradient elution) followed by HPLC to achieve >95% purity. Confirm purity via ¹H/¹³C NMR and high-resolution mass spectrometry (HRMS) .

Q. What spectroscopic and crystallographic methods are critical for characterizing this compound?

• Methodology :

• NMR : Assign signals using 2D techniques (COSY, HSQC) to resolve overlapping peaks from the fluorobenzyl and tetrahydrothiophene groups.
• X-ray crystallography : Grow single crystals via slow evaporation (ethanol/water). Use SHELX programs (SHELXT for solution, SHELXL for refinement) to determine molecular geometry and hydrogen-bonding networks. Note: Disordered sulfone groups may require constraints .

Q. How can researchers assess the compound’s solubility and stability for in vitro assays?

• Methodology :

• Solubility screening : Test in DMSO, PBS, and cell culture media using UV-Vis spectroscopy or nephelometry.
• Stability studies : Incubate at 37°C in PBS (pH 7.4) and analyze degradation products via LC-MS. Adjust buffer conditions or use prodrug strategies if instability is observed .

Advanced Research Questions

Q. How can structural modifications improve the compound’s bioactivity, and what contradictions exist in structure-activity relationship (SAR) data?

• Methodology :

• SAR analysis : Synthesize analogs with variations in the chloro, fluorobenzyl, or sulfone groups. Compare IC₅₀ values in enzyme inhibition assays (e.g., kinase or protease targets).
• Contradictions : For example, replacing 4-fluorobenzyl with 3-chlorobenzyl may enhance potency in antimicrobial assays but reduce solubility, complicating in vivo translation. Use molecular dynamics simulations to rationalize steric/electronic effects .

Q. What experimental and computational approaches are used to identify the compound’s molecular targets?

• Methodology :

• Pull-down assays : Immobilize the compound on beads and incubate with cell lysates to capture binding proteins. Identify targets via SDS-PAGE and mass spectrometry.
• Molecular docking : Use AutoDock Vina or Schrödinger Suite to screen against targets like bacterial MurA or kinase enzymes. Validate predictions with isothermal titration calorimetry (ITC) .

Q. How should researchers address discrepancies in biological activity data across different assay conditions?

• Methodology :

• Assay optimization : Standardize protocols for variables like pH, ionic strength, and ATP concentration in enzyme assays.
• Data normalization : Use Z-factor analysis to assess assay robustness. For example, inconsistent IC₅₀ values in antimicrobial screens may arise from differences in bacterial membrane permeability. Validate with efflux pump inhibitors .

Q. What strategies are effective in overcoming poor bioavailability during preclinical development?

• Methodology :

• Prodrug design : Introduce ester or phosphate groups to enhance solubility. Hydrolyze these in vivo via esterases.
• Nanoparticle formulation : Encapsulate the compound in PLGA nanoparticles to improve plasma half-life. Monitor release kinetics using dialysis membranes .